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Compound of Interest

Compound Name: DI-N-DECYL SULPHONE

Cat. No.: B1645674

For Researchers, Scientists, and Drug Development Professionals

Abstract

Di-n-decyl sulphone, with the chemical formula C20H4202S, is a chemical compound
belonging to the sulfone family. While information on its specific role in drug development and
detailed biological activity is currently limited in publicly accessible scientific literature, this
guide provides a comprehensive overview of its known chemical and physical properties. The
broader context of sulfones in medicinal chemistry is also discussed to highlight potential areas
of investigation for this molecule.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Di-n-decyl sulphone is presented in
Table 1. This data has been aggregated from various chemical databases and suppliers.
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Property Value Source(s)
Molecular Formula C20H4202S [L12113114115]116]
Molecular Weight 346.61 g/mol [1][2][4]116]
CAS Number 111530-37-1 [11[2113][5][6]
IUPAC Name 1-(decylsulfonyl)decane [7]
Synonyms N-DECYLSULPHONE, Di-n- (R
decylsulfone
Boiling Point 445.9 °C at 760 mmHg [1112]
Density 0.912 g/cm? [11[2]
Refractive Index 1.457 [1][2]
Flash Point 230.3 °C [1112]

Vapor Pressure

1.00E-07 mmHg at 25°C

[1](2]

XLogP3 8.6 [31[7]
Topological Polar Surface Area  42.5 A2 [7]
Hydrogen Bond Donor Count 0 [7]
Hydrogen Bond Acceptor

C:;untg p ? vl
Rotatable Bond Count 18 [7]

Exact Mass

346.29055175 Da

[7]

Monoisotopic Mass

346.29055175 Da

[7]

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and confirmation of chemical
compounds. PubChem lists the availability of the following spectral information for Di-n-decyl
sulphone[7]:
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e 1D NMR Spectra: 13C NMR spectra are available.

e Mass Spectrometry: GC-MS data is available from the NIST Mass Spectrometry Data
Center.

e IR Spectra: Vapor phase IR spectra are available.

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of Di-n-decyl sulphone are not readily
available in the public domain. However, general methods for the synthesis of sulfones can
provide a foundational understanding for potential synthetic routes.

General Sulfone Synthesis Workflow

The synthesis of sulfones typically involves the oxidation of a corresponding sulfide. A
generalized workflow for this process is illustrated below.

Oxidizing Agent

Decanethiol (e.g., H202, m-CPBA)

Alkylation

Di-n-decyl sulfide

Partial Oxidatior

Di-n-decyl sulfoxide

Di-n-decyl sulphone

Click to download full resolution via product page
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Caption: Generalized workflow for the synthesis of Di-n-decyl sulphone.

A common method for the preparation of sulfones is the oxidation of sulfides. This can be
achieved using various oxidizing agents, such as hydrogen peroxide or meta-
chloroperoxybenzoic acid (m-CPBA). The reaction can proceed through a sulfoxide
intermediate, which is then further oxidized to the sulfone.

Potential Applications in Drug Development

While no specific applications of Di-n-decyl sulphone in drug development have been
documented, the sulfone functional group is a well-established pharmacophore in medicinal
chemistry. Sulfones are present in a variety of approved drugs and clinical candidates and are
known to exhibit a wide range of biological activities.

The sulfonyl group is recognized for its ability to act as a hydrogen bond acceptor and for its
metabolic stability. These properties make it a valuable component in the design of molecules
that can interact with biological targets.

Potential Logical Relationships in Drug Discovery

The exploration of a novel compound like Di-n-decyl sulphone within a drug discovery
program would typically follow a structured progression.
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Caption: A simplified logical workflow for drug discovery and development.

Safety Information

Safety data for Di-n-decyl sulphone is not extensively detailed. However, general safety
precautions for handling laboratory chemicals should be observed. This includes the use of
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personal protective equipment such as gloves, safety glasses, and a lab coat. Work should be
conducted in a well-ventilated area.

Conclusion and Future Directions

Di-n-decyl sulphone is a chemical for which basic physicochemical data is available.
However, its biological activity and potential applications in drug development remain
unexplored. Future research could focus on the synthesis of this compound and its analogues,
followed by screening for biological activity across various therapeutic areas. Given the
prevalence of the sulfone moiety in pharmaceuticals, investigating the properties of Di-n-decyl
sulphone could be a worthwhile endeavor for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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